Cas no 178631-03-3 (1H-Imidazolium, 1-methyl-3-octyl-)

1H-Imidazolium, 1-methyl-3-octyl- structure

178631-03-3 structure

Product Name:1H-Imidazolium, 1-methyl-3-octyl-

CAS No:178631-03-3

MF:C₁₂H₂₅N₂

MW:197.340303182602

CID:1366441

PubChem ID:22301571

Update Time:2025-04-20

1H-Imidazolium, 1-methyl-3-octyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazolium, 1-methyl-3-octyl-
- 1-methyl-3-octyl-1,2-dihydroimidazol-1-ium
- 178631-03-3
- 1-methyl-3-octyl-2,3-dihydro-1H-imidazol-1-ium
- AKOS028109987
- Inchi： 1S/C12H24N2/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14/h10-11H,3-9,12H2,1-2H3/p+1
- InChI Key： KTUWFYALZIAAGE-UHFFFAOYSA-O
- SMILES： N1(C=C[NH+](C)C1)CCCCCCCC

Computed Properties

Exact Mass: 197.20195
Monoisotopic Mass: 197.201773806g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 7
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 7.7Å²

Experimental Properties

PSA: 7.68

1H-Imidazolium, 1-methyl-3-octyl- Production Method

Production Method 1

1206669-49-9

178631-03-3

14066-20-7

Reaction Conditions

1.1 Reagents: Phosphoric acid Solvents: Water

Reference

: Synthesis and characterization of physicochemical properties of hydrophilic imidazolium-based ionic liquids

Yousefi, Maryam; Abdouss, Majid; Miran Beigi, Ali Akbar; Naseri, Ali, Korean Journal of Chemical Engineering, 2017, 34(9), 2527-2535

Production Method 2

1934-75-4

64697-40-1

178631-03-3

17997-40-9

Reaction Conditions

1.1 24 h, 70 °C

Reference

: A silver and water free metathesis reaction: a route to ionic liquids

Srour, Hassan; Rouault, Helene; Santini, Catherine C.; Chauvin, Yves, Green Chemistry, 2013, 15(5), 1341-1347

Production Method 3

61545-99-1

1934-75-4

178631-03-3

17997-40-9

Reaction Conditions

1.1 Solvents: Water

Reference

: A kinetics study of copper-catalysed click reactions in ionic liquids

Sloboda, Diana; Weber, Cameron C.; Bakis, Eduards, Organic & Biomolecular Chemistry, 2023, 21(39), 7984-7993

Production Method 4

64697-40-1

178631-03-3

17997-40-9

Reaction Conditions

Reference

: The physical significance of the Kamlet-Taft π* parameter of ionic liquids

Weiss, Nadine; Schmidt, Caroline H.; Thielemann, Gabi; Heid, Esther; Schroeder, Christian; et al, Physical Chemistry Chemical Physics, 2021, 23(2), 1616-1626

Production Method 5

61545-99-1

178631-03-3

14066-20-7

Reaction Conditions

1.1 Reagents: Phosphoric acid

Reference

: Synthesis of ethyl acetate catalyzed by imidazolium ionic liquids

Tang, Xiao-li; Wang, Shao-jun; Wei, Li; Ma, Ying-chong; Guo, Yin, Dalian Qinggongye Xueyuan Xuebao, 2007, 26(2), 140-142

Production Method 6

1934-75-4

64697-40-1

178631-03-3

17997-40-9

Reaction Conditions

1.1 Solvents: Acetone ; 20 h, rt; 1 d, -20 °C

Reference

: Improvement in the separation efficiency of transesterification reaction compounds by the use of supported ionic liquid membranes based on the dicyanamide anion

Hernandez-Fernandez, Francisco J.; de los Rios, Antonia P.; Tomas-Alonso, Francisca; Gomez, Demetrio; Villora, Gloria, Desalination, 2009, 244(1-3), 122-129

Production Method 7

1934-75-4

64697-40-1

178631-03-3

17997-40-9

Reaction Conditions

1.1 Solvents: Acetone ; 20 h, rt; 1 d, -20 °C

Reference

: The effect of ionic liquid media on activity, selectivity and stability of Candida antarctica lipase B in transesterification reactions

De Los Rios, Antonia P.; Hernandez-Fernandez, Francisco J.; Martinez, Francisco A.; Rubio, Manuel; Villora, Gloria, Biocatalysis and Biotransformation, 2007, 25(2-4), 151-156

Production Method 8

1934-75-4

64697-40-1

178631-03-3

17997-40-9

Reaction Conditions

1.1 Solvents: Acetonitrile ; 4 h, rt

Reference

: Synthesis and roperties of seven ionic liquids containing 1-methyl-3-octylimidazolium or 1-butyl-4-methylpyridinium cations

Papaiconomou, Nicolas; Yakelis, Neal; Salminen, Justin; Bergman, Robert; Prausnitz, John M., Journal of Chemical & Engineering Data, 2006, 51(4), 1389-1393